N-(5-pyrimidinylmethyl)-3-methyl-2-pyridinamine

• Molecular Formula: C11H12N4
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 3-methyl-N-(pyrimidin-5-ylmethyl)pyridin-2-amine
• InChI: InChI=1S/C11H12N4/c1-9-3-2-4-14-11(9)15-7-10-5-12-8-13-6-10/h2-6,8H,7H2,1H3,(H,14,15)
• InChI Key: IDHJFGJRHCGCCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NCC2=CN=CN=C2

Description

N-(5-pyrimidinylmethyl)-3-methyl-2-pyridinamine is a useful research compound. Its molecular formula is C11H12N4 and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-pyrimidinecarboxaldehyde (5.0 g, 46 mmol) in toluene (100 mL) was added 2-amino-3-picoline (5.0 g, 46 mmol). The reaction mixture was heated to 80° C. on a rotary evaporator while under reduced pressure. After 10 min an additional 200 mL of toluene was added. Continued heating under reduced pressure resulted in a white solid which was dissolved in methanol (200 mL). This solution was stirred vigorously under a nitrogen atmosphere, and granular sodium borohydride (10.0 g, 265 mmol) was added portionwise, resulting in vigorous bubbling. The reaction was allowed to stir for 1 h at room temperature after completion of the sodium borohydride addition. Acetic acid (1 mL) was then added, and the reaction mixture was stirred for 5 min, followed by the addition of water (100 mL). The volatiles were removed under reduced pressure, and the aqueous suspension was extracted with dichloromethane (2×100 mL). The organic layers were combined and dried over MgSO4, filtered, and the solvent was removed under reduced pressure to yield an off-white solid. The crude solid was adsorbed onto Celite® and purified by column chromatography (gradient of 100% hexanes to 100% ethyl acetate over 30 minutes) to yield 8.848 g of a white solid.